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Compound of Interest

Compound Name: Octyl glucose neopentyl glycol

Cat. No.: B10824919 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate detergent is a critical step in the structural determination of G-protein coupled

receptors (GPCRs). The ideal detergent must effectively solubilize the receptor from the cell

membrane while maintaining its structural integrity and functional stability. This guide provides

an objective comparison of two neopentyl glycol detergents, Octyl-beta-D-glucopyranoside

(OGNG) and Lauryl Maltose Neopentyl Glycol (LMNG), for GPCR structural studies, supported

by experimental data.

This document outlines the physicochemical properties of OGNG and LMNG, compares their

performance in stabilizing GPCRs, and provides detailed experimental protocols for their use in

solubilization, purification, and thermostability assays.

Performance Comparison: OGNG vs. LMNG
The choice between OGNG and LMNG often depends on the specific characteristics of the

GPCR under investigation and the intended downstream application. While both are effective,

they possess distinct properties that make them suitable for different scenarios.

LMNG, with its larger hydrophobic tails and lower critical micelle concentration (CMC), is

generally considered a milder detergent than OGNG.[1][2] This often translates to enhanced

stability for more delicate and unstable GPCRs.[1][2] Molecular dynamics simulations have

shown that LMNG provides a more stable micellar environment around the GPCR, with less

detergent mobility compared to shorter-chain detergents like OGNG.[2][3] This reduced mobility
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results in better packing of the detergent's alkyl chains around the hydrophobic transmembrane

regions of the receptor, leading to improved stability.[2][3]

On the other hand, the smaller micelle size of OGNG can be advantageous in certain structural

biology techniques, such as crystallization, where a smaller detergent belt around the protein

may facilitate crystal packing.[2] The higher CMC of OGNG also allows for its easier removal

during reconstitution into lipidic environments.

Data Presentation
Physicochemical Properties of OGNG and LMNG

Property
Octyl-beta-D-
glucopyranoside
(OGNG)

Lauryl Maltose
Neopentyl Glycol
(LMNG)

Reference

Abbreviation OGNG LMNG [4]

Chemical Class Neopentyl Glycol
Maltose Neopentyl

Glycol
[2]

Critical Micelle

Concentration (CMC)
~3% (w/v) ~0.01 mM [4][5]

Micelle Size (kDa) Smaller Larger, ~40 kDa [2][4]

Molecular Weight Smaller than LMNG 1005.19 g/mol [6]

Chemical Structure
Smallest

neopentylglycol

Two maltose units and

two n-dodecyl chains

attached to a

quaternary central

carbon

[2]

GPCR Thermostability in OGNG and LMNG
The apparent melting temperature (Tm) is a key indicator of a GPCR's stability in a specific

detergent. A higher Tm value suggests greater conformational stability.
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GPCR Detergent Apparent Tm (°C) Reference

Thermostabilized

Adenosine A2A

Receptor (tA2AR)

OGNG 24.2 ± 0.6 [2]

Thermostabilized

Adenosine A2A

Receptor (tA2AR)

LMNG 44.2 ± 0.2 [2]

Mandatory Visualization
GPCR Signaling Pathways
G-protein coupled receptors initiate intracellular signaling cascades through the activation of

heterotrimeric G proteins, which are broadly classified into Gαs, Gαi, and Gαq families.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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